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Compound of Interest

Compound Name: 3-Hydroxychrysene-d11

Cat. No.: B12425947 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxychrysene-d11
This guide provides critical safety and logistical information for the handling and disposal of 3-
Hydroxychrysene-d11 in a laboratory setting. Researchers, scientists, and drug development

professionals should adhere to these procedures to minimize exposure and ensure a safe

working environment. 3-Hydroxychrysene is classified as a suspected mutagen and a potential

carcinogen, necessitating stringent safety protocols.

Chemical and Physical Properties
A summary of the key properties of 3-Hydroxychrysene-d11 and its non-deuterated analog is

provided below.
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Property 3-Hydroxychrysene-d11 3-Hydroxychrysene

Molecular Formula C18HD11O[1][2] C18H12O[3][4][5]

Molecular Weight 255.36 g/mol [1][2] 244.29 g/mol [3][4]

CAS Number
Not explicitly found for

deuterated
63019-39-6[1][5][6]

Appearance Likely a solid[3] Solid[3]

Storage Temperature +4°C[1][2] Room temperature

Purity >95% (HPLC)[1][2] Not specified

Hazard Identification and Personal Protective
Equipment (PPE)
Given that 3-Hydroxychrysene is suspected of causing genetic defects and may cause cancer,

all handling must be conducted with appropriate PPE and engineering controls. The

Occupational Safety and Health Administration (OSHA) has established a permissible exposure

limit (PEL) for polycyclic aromatic hydrocarbons (PAHs) of 0.2 mg/m³ as an 8-hour time-

weighted average.[7]

PPE Item Specification Rationale

Gloves Nitrile, inspected before use.

To prevent skin contact. Proper

removal technique is crucial to

avoid contamination.

Eye Protection
Chemical safety goggles or a

face shield.

To protect eyes from splashes

or airborne particles.

Lab Coat
Standard laboratory coat, fully

buttoned.

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

may be required depending on

the handling procedure and

quantity.

To prevent inhalation of

airborne particles, especially

when handling the solid

compound.
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Experimental Workflow: Handling and Disposal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of 3-Hydroxychrysene-d11.
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Preparation

Handling

Post-Handling

Waste Disposal

Don appropriate PPE

Prepare work area in a certified chemical fume hood

Weigh the required amount of 3-Hydroxychrysene-d11

Dissolve in a suitable solvent

Decontaminate all surfaces and equipment

Properly doff and dispose of single-use PPE

Collect all waste in a designated hazardous waste container

Label waste container appropriately

Arrange for disposal by a licensed waste management company

Click to download full resolution via product page

Safe Handling and Disposal Workflow
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Detailed Experimental Protocols
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound at +4°C in a tightly sealed container, in a designated and clearly labeled

area for carcinogenic and mutagenic substances.[1][2]

Handling and Use:

All work with 3-Hydroxychrysene-d11, both in solid and solution form, must be conducted in

a certified chemical fume hood to minimize inhalation exposure.

Before handling, ensure that an emergency eyewash station and safety shower are readily

accessible.

Wear all required PPE as detailed in the table above.

When weighing the solid compound, use a balance inside the fume hood or in a ventilated

balance enclosure.

Avoid generating dust. If possible, handle in solution.

Use dedicated glassware and equipment. If not possible, thoroughly decontaminate all items

after use.

Accidental Release:

In case of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material.

Carefully collect the absorbed material and spilled substance into a designated hazardous

waste container.

Decontaminate the spill area with a suitable cleaning agent.
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First Aid Measures:

Inhalation: Move the person to fresh air. Seek medical attention if breathing is difficult.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
All waste containing 3-Hydroxychrysene-d11, including contaminated PPE, empty containers,

and experimental residues, must be treated as hazardous waste.

Waste Segregation: Do not mix this waste with other non-hazardous laboratory waste.

Containerization: Collect all solid and liquid waste in clearly labeled, sealed, and leak-proof

containers. The label should include "Hazardous Waste," the chemical name, and associated

hazard symbols.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office or a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for the disposal of carcinogenic and mutagenic

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Hydroxychrysene-d11 | CAS | LGC Standards [lgcstandards.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12425947?utm_src=pdf-body
https://www.benchchem.com/product/b12425947?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/DE/en/3-Hydroxychrysene-d11/p/TRC-H750057
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 3-Hydroxychrysene-d11 | CAS | LGC Standards [lgcstandards.com]

3. CAS 63019-39-6: 3-Hydroxychrysene | CymitQuimica [cymitquimica.com]

4. 3-Hydroxychrysene | CymitQuimica [cymitquimica.com]

5. 3-Hydroxychrysene | C18H12O | CID 44285 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. scbt.com [scbt.com]

7. Polycyclic Aromatic Hydrocarbons (PAHs): What are the Standards and Regulations for
PAHs Exposure? | Environmental Medicine | ATSDR [archive.cdc.gov]

To cite this document: BenchChem. [Personal protective equipment for handling 3-
Hydroxychrysene-d11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12425947#personal-protective-equipment-for-
handling-3-hydroxychrysene-d11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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